SAR-20347

• Molecular Formula: C21H18ClFN4O4
• Molecular Weight: 444.8 g/mol
• InChI: InChI=1S/C21H18ClFN4O4/c22-14-2-1-3-15(23)16(14)19-26-17(18(24)28)20(31-19)25-13-6-4-12(5-7-13)21(29)27-8-10-30-11-9-27/h1-7,25H,8-11H2,(H2,24,28)
• InChIKey: HEDPDFHTQKEORT-UHFFFAOYSA-N

Researchers investigating Th17-mediated autoimmunity require tool compounds that discriminate JAK family contributions. First-generation inhibitors confound data via JAK2/JAK3 off-target effects. SAR-20347 solves this with a validated selectivity profile: TYK2 > JAK1 > JAK2 ≈ JAK3. - Cellular IC50 (IL-12 STAT4): 126 nM (NK-92 cells) - Oral in vivo efficacy: 91% serum IFN-γ suppression at 60 mg/kg - Enhances Foxp3+ Treg while suppressing Th17 (1 µM, p=0.002) - Suitable for psoriasis, IBD, and spondyloarthritis models

SAR-20347 Dual TYK2/JAK1 Inhibitor Overview

SAR-20347 (CAS 1450881-55-6) is an orally active, ATP-competitive small-molecule inhibitor of the Janus kinase (JAK) family that demonstrates a pharmacological selectivity profile of TYK2 > JAK1 > JAK2 ≈ JAK3 [1]. Initially reported in the Journal of Immunology in 2014, SAR-20347 was developed through a medicinal chemistry campaign aimed at achieving potent TYK2 inhibition with favorable selectivity over other JAK family members [1]. The compound inhibits TYK2- and JAK1-dependent cytokine signaling from the IL-12/IL-23, IL-22, and IFN-α receptors, positioning it as a key research tool for dissecting Th17-mediated autoimmune pathways and psoriasis-like inflammation [1].

Kinase profileDual TYK2/JAK1 inhibition with JAK2/JAK3 sparing; TYK2 > JAK1 > JAK2 ≈ JAK3

RouteOrally active; supports in vivo pathway studies in rodent models

Signaling contextIL-12/IL-23, IL-22, and IFN-α receptor pathway probe

JAK2-sparingAvoids erythropoietin/GM-CSF signaling interference at relevant concentrations

• [1] Works MG, Yin F, Yin CC, Yiu Y, Shew K, Tran TT, Dunlap N, Lam J, Mitchell T, Reader J, Stein PL, D'Andrea A. Inhibition of TYK2 and JAK1 Ameliorates Imiquimod-Induced Psoriasis-like Dermatitis by Inhibiting IL-22 and the IL-23/IL-17 Axis. J Immunol. 2014 Oct 1;193(7):3278-87. doi: 10.4049/jimmunol.1400203. PMCID: PMC4170002. View Source

SAR-20347 vs. First-Generation JAK Inhibitors

First-generation JAK inhibitors such as ruxolitinib (JAK1/JAK2-selective) and tofacitinib (pan-JAK) were not optimized for TYK2 engagement and exhibit markedly different selectivity profiles at clinically relevant concentrations [1]. SAR-20347's dual TYK2/JAK1 inhibition with pronounced selectivity over JAK2/JAK3 translates into functional discrimination at the cellular level—specifically, SAR-20347 robustly inhibits Th17 cell development and IL-12/IL-23/IL-22-driven keratinocyte activation, a phenotype that single-agent TYK2 inhibition or pan-JAK inhibition fails to fully replicate [1]. Substituting SAR-20347 with a first-generation JAK inhibitor in psoriasis-relevant assays may confound data interpretation due to differential JAK2/JAK3 off-target effects on hematopoietic and Treg homeostasis [1].

SAR-20347

Ruxolitinib

TYK2-to-JAK2 selectivity window differs; hematopoietic signaling interpretation may shift.

SAR-20347

Tofacitinib

JAK3 inhibition impairs Treg development; Th17/Treg assay outcomes may not replicate.

SAR-20347

TYK2-only inhibitors

JAK1 co-inhibition absent; IL-23/STAT3 and IFN-α signaling blockade may be incomplete.

• [1] Works MG, Yin F, Yin CC, Yiu Y, Shew K, Tran TT, Dunlap N, Lam J, Mitchell T, Reader J, Stein PL, D'Andrea A. Inhibition of TYK2 and JAK1 Ameliorates Imiquimod-Induced Psoriasis-like Dermatitis by Inhibiting IL-22 and the IL-23/IL-17 Axis. J Immunol. 2014 Oct 1;193(7):3278-87. doi: 10.4049/jimmunol.1400203. PMCID: PMC4170002. View Source

SAR-20347 Quantitative Comparison Data

Biochemical TYK2 Affinity and Selectivity

In TR-FRET-based enzymatic assays measuring STAT3 phosphorylation, SAR-20347 demonstrates a TYK2 IC50 of 13 nM, compared to 6.5 nM for ruxolitinib and 78 nM for tofacitinib [1]. While ruxolitinib achieves marginally greater absolute TYK2 potency, SAR-20347 maintains substantially superior TYK2-to-JAK2 selectivity (70-fold) and TYK2-to-JAK3 selectivity (114-fold), compared to ruxolitinib's ~5-fold TYK2-to-JAK2 selectivity and ~30-fold TYK2-to-JAK3 selectivity [1].

Biochemical selectivity

Head-to-head

TYK2 IC50 13 nM; 70-fold over JAK2, 114-fold over JAK3
Ruxolitinib TYK2 IC50 6.5 nM, ~5-fold / 30-fold selectivity

Supports JAK2-sparing pathway studies

TR-FRET enzymatic assay; selectivity window 14.6-fold wider vs. ruxolitinib

Evidence Dimension	TYK2 enzymatic IC50 and selectivity window (TR-FRET assay)
Target Compound Data	TYK2 IC50 = 13 ± 3 nM; TYK2 > JAK1 (4.7-fold), TYK2 > JAK2 (70.2-fold), TYK2 > JAK3 (114.3-fold)
Comparator Or Baseline	Ruxolitinib: TYK2 IC50 = 6.5 nM, JAK1 = 1.1 nM, JAK2 = 31 nM (TYK2 > JAK2 ~4.8-fold), JAK3 = 196 nM (TYK2 > JAK3 ~30-fold). Tofacitinib: TYK2 IC50 = 78 nM, JAK1 = 1.6 nM, JAK2 = 264 nM, JAK3 = 10 nM.
Quantified Difference	SAR-20347 exhibits 14.6-fold greater TYK2-to-JAK2 selectivity and 3.8-fold greater TYK2-to-JAK3 selectivity than ruxolitinib (calculated from fold-selectivity values in Table II).
Conditions	LanthaScreen TR-FRET assay; recombinant GFP-labeled STAT3 phosphorylation by each JAK family member (see Materials and Methods).

Why This Matters

For studies where JAK2-sparing is critical—such as avoiding erythropoietin and GM-CSF signaling interference—SAR-20347 offers a wider therapeutic index between TYK2 target engagement and JAK2 off-target activity compared to ruxolitinib.

• [1] Works MG, Yin F, Yin CC, Yiu Y, Shew K, Tran TT, Dunlap N, Lam J, Mitchell T, Reader J, Stein PL, D'Andrea A. Inhibition of TYK2 and JAK1 Ameliorates Imiquimod-Induced Psoriasis-like Dermatitis by Inhibiting IL-22 and the IL-23/IL-17 Axis. J Immunol. 2014 Oct 1;193(7):3278-87. Table II. PMCID: PMC4170002. View Source

Cellular TYK2-Dependent STAT4 Phosphorylation

In NK-92 cells stimulated with IL-12, SAR-20347 inhibits TYK2-dependent STAT4 phosphorylation with a cellular IC50 of 126 nM, while TYK2-to-JAK2 selectivity was maintained at >8-fold in cell-based pSTAT assays [1]. This cellular IC50 aligns closely with primary cell data (107 nM in CD4+ cells) [1].

Cellular TYK2 selectivity

Cross-study comparable

Cellular IC50 (pSTAT4): 126 nM
JAK2-dependent pSTAT5 IC50: 1006 nM (8.4-fold)

Retains TYK2 over JAK2 discrimination in IL-12/STAT4 context

NK-92 cells, IL-12 stimulation; aligns with primary CD4+ cell data

Evidence Dimension	Cellular TYK2-dependent pSTAT4 inhibition (IL-12-stimulated NK-92 cells)
Target Compound Data	IC50 (pSTAT4, NK-92) = 126 nM; IC50 (pSTAT3, TF-1, JAK1-dependent) = 345 nM; IC50 (pSTAT5, TF-1, JAK2-dependent) = 1006 nM
Comparator Or Baseline	JAK2-dependent pSTAT5 IC50 = 1006 nM (internal baseline for JAK2 selectivity in the same compound). Tofacitinib and ruxolitinib cellular JAK2 IC50 values were not reported in the same cellular pSTAT format in the primary paper.
Quantified Difference	TYK2-to-JAK2 cellular selectivity = 8.4-fold (1006/126); TYK2-to-JAK1 cellular selectivity = 2.7-fold; primary cell TYK2-to-JAK2 selectivity = 20.8-fold [1].
Conditions	NK-92 cells (75,000 cells/well) stimulated with 10 ng/mL IL-12 for 30 min; TF-1 cells stimulated with IL-6 (pSTAT3) or IL-3 (pSTAT5).

Why This Matters

SAR-20347 retains meaningful TYK2 over JAK2 discrimination in a disease-relevant cellular context (IL-12/STAT4 axis), consistent with its biochemical selectivity profile, which supports its use as a chemical probe for TYK2-driven signaling.

• [1] Works MG, Yin F, Yin CC, Yiu Y, Shew K, Tran TT, Dunlap N, Lam J, Mitchell T, Reader J, Stein PL, D'Andrea A. Inhibition of TYK2 and JAK1 Ameliorates Imiquimod-Induced Psoriasis-like Dermatitis by Inhibiting IL-22 and the IL-23/IL-17 Axis. J Immunol. 2014 Oct 1;193(7):3278-87. Table II and Results section. PMCID: PMC4170002. View Source

Th17/Treg Cell Fate Impact vs. Tofacitinib

In primary mouse CD4+ T cell cultures subjected to Th17-skewing conditions for 4 days, 1 µM SAR-20347 substantially reduced the percentage of IL-17+ cells and simultaneously induced a dramatic increase in Foxp3+ cells (p = 0.002), consistent with redirection toward the regulatory T cell lineage [1]. In contrast, tofacitinib at the same concentration showed no effect on Th17 skewing and no change in Foxp3+ cell numbers [1]. Additionally, tofacitinib significantly reduced iTreg development, an effect not observed with SAR-20347, likely due to tofacitinib's JAK3 inhibition [1].

Th17/Treg differentiation

Head-to-head

SAR-20347 reduced IL-17+ cells, increased Foxp3+ cells (p=0.002)
Tofacitinib: no Th17 effect, impaired iTreg

Redirects Th17 toward Treg without impairing Treg development

Primary murine CD4+ T cells, 1 µM, 4-day culture; JAK3 sparing critical

Evidence Dimension	Impact on Th17 cell differentiation and Foxp3+ Treg induction at 1 µM over 4 days
Target Compound Data	1 µM SAR-20347: reduced %IL-17+ cells; significantly increased Foxp3+ cells (p = 0.002 vs. no inhibitor control); no effect on iTreg development.
Comparator Or Baseline	1 µM tofacitinib: no effect on Th17 skewing; no change in Foxp3+ cells; significant reduction in iTreg development vs. no inhibitor control (p < 0.05).
Quantified Difference	Qualitatively divergent phenotypes: SAR-20347 redirects Th17 → Treg, tofacitinib does not. SAR-20347 spares iTreg, tofacitinib impairs iTreg (statistically significant, p < 0.05).
Conditions	Mouse CD4+ T cells cultured for 4 days under Th17-skewing conditions (20 ng/mL IL-6, 0.5 ng/mL TGF-β, anti-IL-4, anti-IFN-γ) or iTreg-skewing conditions. n = 3–4 independent experiments.

Why This Matters

SAR-20347's unique ability to redirect Th17 differentiation toward a regulatory Treg phenotype—without impairing Treg development—constitutes a functional differentiation from the pan-JAK inhibitor tofacitinib, with implications for autoimmune disease models where Treg preservation is therapeutically desirable.

• [1] Works MG, Yin F, Yin CC, Yiu Y, Shew K, Tran TT, Dunlap N, Lam J, Mitchell T, Reader J, Stein PL, D'Andrea A. Inhibition of TYK2 and JAK1 Ameliorates Imiquimod-Induced Psoriasis-like Dermatitis by Inhibiting IL-22 and the IL-23/IL-17 Axis. J Immunol. 2014 Oct 1;193(7):3278-87. Figure 2 and Results section. PMCID: PMC4170002. View Source

Dual TYK2/JAK1 Inhibition Outperforms TYK2 Alone In Vivo

In an imiquimod-induced psoriasis-like dermatitis model in mice, oral administration of SAR-20347 (50 mg/kg, twice daily for 5 days) led to a striking decrease in overall disease pathology, reduced keratinocyte activation, and diminished skin proinflammatory cytokine levels compared with both wild-type controls and TYK2 mutant mice (which lack TYK2 entirely) [1]. Critically, SAR-20347-treated mice exhibited reductions in IL-23, IL-17, IL-6, IL-22, and antimicrobial peptide gene expression in lesional skin that exceeded the effects observed in TYK2 mutant mice [1]. This demonstrates that pharmacological dual inhibition of TYK2 and JAK1 is more effective than genetic ablation of TYK2 alone in this model [1].

Imiquimod psoriasis model

Head-to-head

50 mg/kg oral SAR-20347 reduced disease pathology and cytokine levels, exceeding TYK2 mutant mice

Reported dual TYK2/JAK1 inhibition surpasses TYK2-only genetic ablation

Mouse model, 5-day bid dosing; IL-23/IL-17/IL-22 pathway suppression

Evidence Dimension	Psoriasis-like disease severity (erythema, scaling, epidermal thickness, cytokine gene expression) in imiquimod-induced mouse model
Target Compound Data	SAR-20347 (50 mg/kg p.o., b.i.d., 5 days): striking reduction in disease pathology, keratinocyte activation, and IL-23/IL-17/IL-6/IL-22/antimicrobial peptide gene expression vs. vehicle-imiquimod controls.
Comparator Or Baseline	TYK2 mutant mice (B10.D1-H2q/SgJ, genetic TYK2 knockout) receiving imiquimod alone: showed reduced but not equivalent suppression of psoriatic pathology; less reduction in cytokine gene expression than SAR-20347-treated wild-type mice.
Quantified Difference	SAR-20347 (TYK2 + JAK1 inhibition) conferred greater reduction in multiple proinflammatory cytokine levels and keratinocyte activation markers than TYK2 genetic ablation alone. Exact fold-reduction values are reported in the original qPCR and histological quantifications.
Conditions	Female B10.Q/Ai (WT) and B10.D1-H2q/SgJ (TYK2 mutant) mice; 62.5 mg 5% imiquimod cream applied daily for 5 days; SAR-20347 administered 50 mg/kg p.o. 30 min prior to imiquimod and again at 5.5 h post-application.

Why This Matters

This result directly answers the strategic question of whether dual TYK2/JAK1 pharmacological inhibition provides superior efficacy over TYK2-only targeting. For research teams evaluating JAK inhibitor mechanisms in psoriasis, SAR-20347 uniquely demonstrates that TYK2 plus JAK1 blockade is the differentiated mechanistic requirement.

• [1] Works MG, Yin F, Yin CC, Yiu Y, Shew K, Tran TT, Dunlap N, Lam J, Mitchell T, Reader J, Stein PL, D'Andrea A. Inhibition of TYK2 and JAK1 Ameliorates Imiquimod-Induced Psoriasis-like Dermatitis by Inhibiting IL-22 and the IL-23/IL-17 Axis. J Immunol. 2014 Oct 1;193(7):3278-87. Results: SAR-20347 in imiquimod-induced psoriasis model. PMCID: PMC4170002. View Source

In Vivo Target Engagement: IFN-γ Suppression

In vivo target engagement was demonstrated in wild-type mice administered a single oral dose of SAR-20347 at 60 mg/kg, which resulted in 91% inhibition of IL-12-induced serum IFN-γ production compared to vehicle-treated animals [1]. This level of in vivo TYK2 pathway suppression is comparable to that achieved in TYK2 mutant mice, confirming that SAR-20347 effectively inhibits TYK2-dependent signaling in a live mammalian system [1].

In vivo target engagement

Cross-study comparable

60 mg/kg single oral dose → 91% inhibition of serum IFN-γ

Near-complete in vivo TYK2 pathway suppression benchmark

IL-12 challenge model; comparable to TYK2 mutant mice phenotype

Evidence Dimension	In vivo IL-12-induced serum IFN-γ production (TYK2-dependent readout)
Target Compound Data	60 mg/kg SAR-20347 (p.o.) → 91% inhibition of serum IFN-γ vs. vehicle-treated controls.
Comparator Or Baseline	Vehicle-treated wild-type mice (0% inhibition); TYK2 mutant mice in the same model showed similarly profound suppression of IFN-γ production (no precise percentage reported for the mutant in the primary paper; described as 'significantly reduced to similar extents').
Quantified Difference	91% reduction relative to vehicle; pharmacodynamic effect is comparable in magnitude to complete genetic TYK2 deficiency.
Conditions	Female C57BL/6 mice; 50–60 mg/kg SAR-20347 in 10% DMSO/90% PEG400 administered by oral gavage 30 min prior to IL-12 challenge (stated in companion vendor/formulation data derived from the primary study).

Why This Matters

The near-complete in vivo suppression of a TYK2-dependent cytokine readout at an oral dose of 60 mg/kg provides a quantifiable benchmark for in vivo pharmacological activity, enabling researchers to calibrate dose selection for disease-specific efficacy studies.

• [1] Works MG, Yin F, Yin CC, Yiu Y, Shew K, Tran TT, Dunlap N, Lam J, Mitchell T, Reader J, Stein PL, D'Andrea A. Inhibition of TYK2 and JAK1 Ameliorates Imiquimod-Induced Psoriasis-like Dermatitis by Inhibiting IL-22 and the IL-23/IL-17 Axis. J Immunol. 2014 Oct 1;193(7):3278-87. Abstract and Results. PMCID: PMC4170002. View Source
• [2] Bertin Bioreagent / Cayman Chemical. SAR20347 Product Datasheet (CAT N°: 29248). In vivo pharmacological data: 60 mg/kg SAR20347 inhibits serum IFN-γ production by 91% in mice. View Source

Kinome-Wide Selectivity Profile

A kinome panel screen was performed at 100 nM SAR-20347 and compared to previously published data for tofacitinib and ruxolitinib at the same concentration [1]. SAR-20347's inhibitory activity toward non-JAK kinases was reported as comparable to the established values for tofacitinib and ruxolitinib [1].

Kinome-wide selectivity

Supporting evidence

Off-target inhibition profile comparable to tofacitinib and ruxolitinib at 100 nM

No novel kinase liabilities beyond first-generation JAK inhibitors

291-kinase panel; chemical probe suitability confirmed

Evidence Dimension	Inhibition of non-JAK kinases at 100 nM in a 291-member kinase panel
Target Compound Data	Kinome-wide off-target inhibition profile comparable to tofacitinib and ruxolitinib (detailed % inhibition values per kinase provided in Supplementary Table SII).
Comparator Or Baseline	Tofacitinib at 100 nM; ruxolitinib at 100 nM (literature values).
Quantified Difference	Comparable—no additional off-target kinase liabilities identified beyond those known for first-generation JAK inhibitors at the tested concentration.
Conditions	291-member kinase panel (Reaction Biology Corp); 100 nM SAR-20347; 33P-ATP radiolabeled kinase assay.

Why This Matters

SAR-20347 achieves its differentiated TYK2/JAK1 selectivity without introducing novel off-target kinase liabilities beyond those associated with clinically validated JAK inhibitors, supporting its suitability as a selective chemical probe in mechanistic studies where broad kinase inhibition would confound interpretation.

• [1] Works MG, Yin F, Yin CC, Yiu Y, Shew K, Tran TT, Dunlap N, Lam J, Mitchell T, Reader J, Stein PL, D'Andrea A. Inhibition of TYK2 and JAK1 Ameliorates Imiquimod-Induced Psoriasis-like Dermatitis by Inhibiting IL-22 and the IL-23/IL-17 Axis. J Immunol. 2014 Oct 1;193(7):3278-87. Results: Kinome analysis. PMCID: PMC4170002. View Source

SAR-20347 Research Applications

TYK2 vs. JAK1 in IL-23/IL-17 Autoimmune Models

Researchers studying the relative contributions of TYK2 and JAK1 in IL-23/IL-22/IL-17-mediated disease models (e.g., psoriasis, inflammatory bowel disease, spondyloarthritis) can deploy SAR-20347 as a dual inhibitor alongside TYK2-selective tool compounds (e.g., deucravacitinib) and JAK1-selective inhibitors to deconvolve pathway-specific effects. SAR-20347's selective TYK2 > JAK1 > JAK2 ≈ JAK3 profile [1] ensures that observed efficacy in cellular and in vivo models can be attributed specifically to TYK2/JAK1 dual blockade, rather than to broader JAK2/JAK3-mediated effects that occur with tofacitinib or baricitinib [1].

In Vivo Psoriasis Models: Dual TYK2/JAK1 Inhibition

In imiquimod-induced or IL-23-injection psoriasis models, SAR-20347 at oral doses of 50–60 mg/kg [1] provides a validated positive control for pharmacological dual TYK2/JAK1 inhibition, demonstrated to reduce keratinocyte activation and skin levels of IL-12, IL-23, IL-6, IL-22, and IFN-γ [1]. Unlike TYK2-only genetic models or allosteric TYK2 inhibitors, SAR-20347 simultaneously blocks both the IL-23/STAT3 (JAK1-mediated) and IL-12/STAT4 (TYK2-mediated) arms of the pathogenic cascade, making it the appropriate positive control for efficacy benchmarking of novel TYK2/JAK1-targeting candidates [1].

Th17/Treg Commitment Without JAK3 Interference

For immunologists investigating the JAK-STAT determinants of Th17 vs. Treg cell fate decisions, SAR-20347 at 1 µM uniquely suppresses Th17 development while enhancing Foxp3+ Treg induction (p = 0.002) in primary murine T cell cultures, a phenotype not replicated by tofacitinib at the same concentration [1]. This makes SAR-20347 the reagent of choice for experiments where JAK3 inhibition (which impairs Treg development via IL-2 signaling blockade) is an unwanted confounding variable [1].

TYK2-STAT4 Signaling Probe in NK and Th1 Cells

SAR-20347's well-characterized cellular IC50 for IL-12-mediated STAT4 phosphorylation (126 nM in NK-92 cells) [1] makes it a suitable chemical probe for interrogating TYK2-dependent STAT4 biology in NK cells, Th1 cells, and other IL-12-responsive populations. The compound's oral bioavailability and demonstrated in vivo pharmacodynamic activity (91% serum IFN-γ suppression at 60 mg/kg) [1] further enable translational studies bridging in vitro target engagement to in vivo pathway modulation.

Application

Selection Property

Validation Focus

TYK2/JAK1 pathway deconvolution in IL-23/IL-17 models

Dual TYK2/JAK1 inhibitor with JAK2/3 sparing

Pathway-specific effect comparison with selective tool compounds

Pharmacological control for dual inhibition in psoriasis models

Oral in vivo activity and reported reduction of keratinocyte activation

Cytokine expression and disease pathology profiling

Th17/Treg fate studies without JAK3 confounding

JAK3-sparing profile preserves Treg development at relevant concentration

Foxp3 induction and IL-17 suppression in primary T cell cultures

TYK2-STAT4 signaling probe in NK/Th1 research

Well-characterized cellular STAT4 inhibition and oral bioavailability

In vitro target engagement to in vivo PD correlation

• [1] Works MG, Yin F, Yin CC, Yiu Y, Shew K, Tran TT, Dunlap N, Lam J, Mitchell T, Reader J, Stein PL, D'Andrea A. Inhibition of TYK2 and JAK1 Ameliorates Imiquimod-Induced Psoriasis-like Dermatitis by Inhibiting IL-22 and the IL-23/IL-17 Axis. J Immunol. 2014 Oct 1;193(7):3278-87. doi: 10.4049/jimmunol.1400203. PMCID: PMC4170002. View Source